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Compound of Interest

Compound Name: rostratin C

Cat. No.: B1250761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rostratin C is a natural product derived from the marine fungus Exserohilum rostratum. It is

classified as a cytotoxic disulfide, demonstrating potent activity against human colon

carcinoma.[1] These application notes provide a comprehensive guide for utilizing Rostratin C
in high-throughput screening (HTS) campaigns aimed at discovering novel anticancer agents.

The protocols outlined below are designed for standardized and reproducible screening to

identify and characterize compounds that modulate cellular cytotoxicity and apoptosis.

Biological Activity of Rostratin C
Rostratin C has been shown to exhibit in vitro cytotoxicity against the HCT-116 human colon

carcinoma cell line. This inherent cytotoxic property makes it a valuable tool for validating

cytotoxicity assays and for comparative studies in anticancer drug discovery.

Data Presentation
Table 1: In Vitro Cytotoxicity of Rostratin C

Compound Cell Line Assay Type IC50 (µg/mL)

Rostratin C HCT-116 Cytotoxicity 0.76[1]
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Proposed Mechanism of Action
As a disulfide-containing natural product with cytotoxic properties, Rostratin C is hypothesized

to induce apoptosis through the intrinsic pathway. This pathway is often initiated by cellular

stress, such as the generation of reactive oxygen species (ROS), leading to mitochondrial

dysfunction and the activation of a caspase cascade.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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